Cas no 2408946-94-9 (1,1-Dioxo-2-[[(2R)-pyrrolidin-2-yl]methyl]-1,2-thiazolidine-5-carboxylic acid;hydrochloride)

• Product Name: 1,1-Dioxo-2-[[(2R)-pyrrolidin-2-yl]methyl]-1,2-thiazolidine-5-carboxylic acid;hydrochloride
• CAS No: 2408946-94-9
• MF: C₉H₁₇ClN₂O₄S
• MW: 284.760280370712
• CID: 6083169
• PubChem ID: 146082482
• Update Time: 2025-05-20

1,1-Dioxo-2-[[(2R)-pyrrolidin-2-yl]methyl]-1,2-thiazolidine-5-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7541376
• 2408946-94-9
• 1,1-Dioxo-2-[[(2R)-pyrrolidin-2-yl]methyl]-1,2-thiazolidine-5-carboxylic acid;hydrochloride
• 1,1-dioxo-2-{[(2R)-pyrrolidin-2-yl]methyl}-1lambda6,2-thiazolidine-5-carboxylic acid hydrochloride

• Inchi： 1S/C9H16N2O4S.ClH/c12-9(13)8-3-5-11(16(8,14)15)6-7-2-1-4-10-7;/h7-8,10H,1-6H2,(H,12,13);1H/t7-,8?;/m1./s1
• InChI Key： CSBCLBAGSAQEKS-PGMKYVDRSA-N
• SMILES： Cl.S1(C(C(=O)O)CCN1C[C@H]1CCCN1)(=O)=O

Computed Properties

• Exact Mass: 284.0597559g/mol
• Monoisotopic Mass: 284.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.1Ų

Additional information on 1,1-Dioxo-2-[[(2R)-pyrrolidin-2-yl]methyl]-1,2-thiazolidine-5-carboxylic acid;hydrochloride

Comprehensive Overview of 1,1-Dioxo-2-[[(2R)-pyrrolidin-2-yl]methyl]-1,2-thiazolidine-5-carboxylic acid;hydrochloride (CAS No. 2408946-94-9)

The compound 1,1-Dioxo-2-[[(2R)-pyrrolidin-2-yl]methyl]-1,2-thiazolidine-5-carboxylic acid;hydrochloride (CAS No. 2408946-94-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its sulfonamide and pyrrolidine moieties contribute to its potential as a versatile intermediate in drug discovery. Researchers are particularly interested in its chiral center and carboxylic acid functionality, which make it valuable for designing targeted therapies.

In recent years, the demand for chiral building blocks like this compound has surged due to their applications in asymmetric synthesis and enzyme inhibition. The hydrochloride salt form enhances its solubility, a critical factor for bioavailability in drug development. This aligns with current industry trends focusing on improved pharmacokinetics and drug delivery systems—topics frequently searched in academic and pharmaceutical forums.

The thiazolidine core structure of this compound is particularly noteworthy. Thiazolidine derivatives are widely studied for their anti-inflammatory and antioxidant properties, which resonate with the growing public interest in chronic disease management. Online searches often include queries like "thiazolidine-based therapeutics" or "sulfone derivatives in medicine," reflecting the compound's relevance in contemporary research.

From a synthetic chemistry perspective, the R-configuration at the pyrrolidine ring introduces stereoselectivity, making this compound a candidate for peptide mimetics and receptor-targeted drugs. Its CAS No. 2408946-94-9 is frequently cited in patent literature, underscoring its commercial potential. Laboratories specializing in custom synthesis often highlight such compounds to address the need for high-purity intermediates.

Another area of interest is the compound's potential role in neurological research. The pyrrolidine moiety is common in neuroactive compounds, and its combination with a sulfone group could influence blood-brain barrier permeability—a hot topic in central nervous system (CNS) drug development. This connection is evident in frequent search terms like "CNS-penetrating molecules" or "sulfone derivatives for brain disorders."

Quality control is paramount when working with 1,1-Dioxo-2-[[(2R)-pyrrolidin-2-yl]methyl]-1,2-thiazolidine-5-carboxylic acid;hydrochloride. Analytical techniques such as HPLC and chiral chromatography are essential to verify its enantiomeric purity, a concern often raised in online discussions about chiral drug synthesis. The compound's stability under various pH conditions is also a subject of research, particularly for formulation scientists.

In summary, CAS No. 2408946-94-9 represents a multifaceted compound with applications spanning medicinal chemistry, biocatalysis, and material science. Its structural features align with current scientific priorities, including precision medicine and green chemistry, making it a recurring subject in both literature and search engine queries. As research progresses, this compound may emerge as a key player in next-generation therapeutics.